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Compound of Interest

Compound Name: (2,3-Dichloro-benzyl)-ethyl-amine

CAS No.: 893586-26-0

Cat. No.: B2405578

Get Quote

Abstract
This technical guide provides a comprehensive overview of (2,3-Dichloro-benzyl)-ethyl-
amine, a dichlorinated benzylamine derivative of interest to researchers in medicinal chemistry

and drug development. This document details the fundamental molecular and physical

properties of the compound, outlines a representative synthetic methodology, and provides in-

depth protocols for its analytical characterization. The guide is intended to serve as a

foundational resource for scientists and professionals engaged in the synthesis, analysis, and

application of this and structurally related molecules.

Introduction
Substituted benzylamines are a class of compounds frequently encountered in the

development of novel therapeutic agents due to their versatile biological activities. The

introduction of halogen substituents, such as chlorine, onto the phenyl ring can significantly

modulate a molecule's pharmacokinetic and pharmacodynamic properties. (2,3-Dichloro-
benzyl)-ethyl-amine, also known by its IUPAC name N-[(2,3-

dichlorophenyl)methyl]ethanamine, is a secondary amine featuring a dichlorinated benzyl
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moiety. Understanding the precise chemical and physical properties of this compound is a

critical first step for its application in research and development. This guide aims to provide a

detailed, technically grounded resource for professionals working with this specific chemical

entity.

Molecular and Physicochemical Properties
The foundational attributes of a chemical compound are its molecular formula and weight,

which are essential for all stoichiometric calculations and analytical interpretations.

Molecular Formula and Weight
The chemical structure of (2,3-Dichloro-benzyl)-ethyl-amine consists of a 2,3-dichlorobenzyl

group attached to the nitrogen atom of an ethylamine. A detailed breakdown of its atomic

composition leads to the following molecular formula:

Molecular Formula: C9H11Cl2N[1]

Based on this formula, the calculated molecular weight is:

Molecular Weight: 204.09 g/mol [1]

These fundamental properties are summarized in the table below.

Property Value Source

Molecular Formula C9H11Cl2N PubChem[1]

Molecular Weight 204.09 g/mol PubChem[1]

IUPAC Name

N-[(2,3-

dichlorophenyl)methyl]ethana

mine

PubChem[1]

CAS Number 893586-26-0 PubChem[1]
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The synthesis of N-substituted benzylamines like (2,3-Dichloro-benzyl)-ethyl-amine is

typically achieved through reductive amination or nucleophilic substitution. A common and

straightforward approach involves the reaction of the corresponding benzyl chloride with the

appropriate amine.

General Synthetic Workflow
The synthesis of dichlorobenzylamines often involves the reaction of a dichlorobenzyl halide

with an amine. This nucleophilic substitution reaction is a fundamental transformation in organic

chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. (2,3-Dichloro-benzyl)-ethyl-amine | C9H11Cl2N | CID 4719440 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Examination of its Chemical Identity,
Synthesis, and Analytical Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2405578/docs#an-in-depth-examination-of-its-
chemical-identity-synthesis-and-analytical-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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